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Compound of Interest

Compound Name:
N,N'-Diphenylguanidine

monohydrochloride

Cat. No.: B1216949 Get Quote

An In-depth Technical Guide to the Health and Safety of N,N'-Diphenylguanidine
Monohydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for

N,N'-Diphenylguanidine monohydrochloride. It is intended for professionals in research and

development who may handle this compound. The guide consolidates toxicological data, safe

handling procedures, and emergency response protocols. For a more complete safety profile,

data for the parent compound, 1,3-Diphenylguanidine (DPG), is also included and is clearly

distinguished.

Hazard Identification and Classification
N,N'-Diphenylguanidine monohydrochloride is classified as a hazardous chemical. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

specific warnings associated with this compound.

According to aggregated notifications to the ECHA C&L Inventory, the substance is classified

as follows:

Acute Toxicity, Oral: Toxic if swallowed (H301) or Harmful if swallowed (H302).[1]
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Eye Damage/Irritation: Causes serious eye damage (H318) or Causes serious eye irritation

(H319).[1]

The parent compound, 1,3-Diphenylguanidine (DPG), has a broader range of classifications,

including skin irritation, respiratory irritation, and suspected reproductive toxicity.[2][3][4]
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GHS Pictograms and Hazard Statements for N,N'-Diphenylguanidine Monohydrochloride.

Physicochemical Information
Understanding the physical and chemical properties is crucial for safe handling and storage.
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Property Value Source(s)

Chemical Formula C₁₃H₁₄ClN₃ PubChem[1]

Molecular Weight 247.72 g/mol PubChem[1], Benchchem[5]

CAS Number 24245-27-0 PubChem[1], Benchchem[5]

Appearance Liquid (Experimental) PubChem[1]

Melting Point (DPG) 146 - 151 °C / 294.8 - 303.8 °F
Fisher Scientific[2], Alfa

Aesar[6]

Solubility (DPG)

Soluble in alcohol, chloroform,

hot benzene. Slightly soluble in

water.

ChemicalBook[7], Alfa Aesar[6]

pH (DPG) 10.2 (10 g/L aqueous solution)
Fisher Scientific[2], Alfa

Aesar[6]

log Pow (DPG) 2.42
Alfa Aesar[6], Chemos

GmbH&Co.KG[8]

Decomposition Temp (DPG) > 170°C Alfa Aesar[6]

Toxicological Data
The primary toxicological concerns are acute oral toxicity and severe eye irritation. Most

quantitative studies have been performed on the parent compound, 1,3-Diphenylguanidine

(DPG).
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Parameter Species Route Value
Classificati
on

Source(s)

LD50 (DPG) Rat Oral
350 - 375

mg/kg

Category 4 /

Category 3

Alfa Aesar[6],

SAFETY

DATA

SHEETS[9]

LD50 (DPG) Rabbit Dermal > 2000 mg/kg Not Classified
Alfa Aesar[6],

NICNAS[4]

Eye Irritation

(DPG)
Rabbit -

Slightly to

moderately

irritating

Causes

serious eye

irritation

NICNAS[4]

Skin Irritation

(DPG)
Rabbit -

Non-irritating

to irritating

Causes skin

irritation
NICNAS[4]

Skin

Sensitization

(DPG)

Guinea Pig - Negative
Not a

sensitizer
NICNAS[4]

Reproductive

Toxicity

(DPG)

Rat Oral

Uterine

hypoplasia

(females),

Spermatogen

ic arrest

(males)

Suspected of

damaging

fertility

PubMed[10],

HB

Chemical[3]

Experimental Protocols
Detailed experimental methodologies for key toxicological assessments are crucial for

interpreting the data. Below are summaries of protocols as described in safety assessments.

Acute Oral Toxicity (as per OECD Guideline 401)
Objective: To determine the median lethal dose (LD50) following a single oral administration.

Species: Rat.
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Methodology: The substance (DPG) is administered in graduated doses to several groups of

experimental animals, one dose per group. Observations of effects and mortality are made.

The LD50 is calculated from the dose at which 50% of the animals are expected to die. The

reported LD50 for DPG is 375 mg/kg.[9]

Observations: Animals are observed for a minimum of 14 days for signs of toxicity and

mortality. Body weight changes and necropsy findings are recorded.

Eye Irritation (as per OECD Guideline 405)
Objective: To assess the potential for causing eye irritation or damage.

Species: Rabbit.

Methodology: A single dose of the test substance (DPG) is applied to the conjunctival sac of

one eye of the experimental animal. The other eye remains untreated and serves as a

control.

Observations: The eyes are examined at 1, 24, 48, and 72 hours after application.[4] Ocular

lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are graded. Studies on

DPG found it to be slightly to moderately irritating, with effects like conjunctivitis and marked

corneal opacity that were reversible within 7-14 days.[4]

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling minimizes exposure risk.
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Preparation

Personal Protective Equipment (PPE) Handling & Storage

Cleanup & Disposal

Consult Safety Data Sheet (SDS)

Ensure proper ventilation
(Fume hood or well-ventilated area)

Don appropriate PPE

Safety Goggles / Face Shield
(conforming to EN166 or OSHA 1910.133)

Chemical-resistant gloves
(Inspect before use) Lab coat / Protective clothing Respirator (if dust is generated)

(NIOSH/MSHA approved) Avoid contact with skin and eyes

Avoid formation of dust and aerosols

Store in a tightly closed container

Store in a cool, dry, well-ventilated place

Keep away from strong oxidizing agents and acids

Wash hands thoroughly after handling

Decontaminate work surfaces

Dispose of waste according to
local, regional, and national regulations

Click to download full resolution via product page

A generalized workflow for the safe handling of chemical substances.
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Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[2][9] Eyewash stations and safety showers must be readily available.[2]

[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[9][11]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing to

prevent skin exposure.[2][9]

Respiratory Protection: If dust or aerosols may be generated, use a NIOSH/MSHA-

approved respirator.[2][12]

Hygiene Measures: Do not eat, drink, or smoke in the work area.[2][9] Wash hands

thoroughly after handling the material.[2][9]

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Personnel Exposure Chemical Spill

Exposure or Spill Occurs

What is the route of exposure? Spill Procedure

Inhalation:
1. Move to fresh air.

2. Keep at rest.
3. Seek medical attention if unwell.

Inhalation

Skin Contact:
1. Remove contaminated clothing.

2. Rinse skin with plenty of water for ≥15 mins.
3. Seek medical attention if irritation occurs.

Skin

Eye Contact:
1. Rinse cautiously with water for several minutes.

2. Remove contact lenses, if present.
3. Continue rinsing.

4. Get immediate medical attention.

Eye

Ingestion:
1. Rinse mouth.

2. Do NOT induce vomiting.
3. Get immediate medical help.

Ingestion

Ensure adequate ventilation.
Evacuate personnel.

Wear appropriate PPE.

Prevent entry into sewers/waterways.

Sweep up solid material, avoiding dust generation.

Collect in a suitable, closed container for disposal.

Click to download full resolution via product page

Logical flow for emergency response to exposure or spills.
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Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[3][9]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water or shower for at least 15 minutes.[5][12] If skin irritation occurs, get medical advice.[9]

Eye Contact: Rinse cautiously with water for several minutes.[9] If present and easy to do,

remove contact lenses. Continue rinsing.[9] Immediately seek medical attention, as the

substance can cause serious eye damage.[1][3]

Ingestion: Rinse mouth with water.[7][9] Do NOT induce vomiting.[12] Get emergency

medical help immediately.[13]

Spills: Evacuate the area. Ensure adequate ventilation.[9] Avoid generating dust.[9] Wear full

PPE. Sweep up the material and place it in a suitable container for disposal.[2][12] Avoid

release to the environment.[3][9]

Stability and Reactivity
Stability: Stable under normal storage conditions.[6]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[2][6]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[6][14]

This guide is intended to supplement, not replace, the official Safety Data Sheet (SDS)

provided by the manufacturer. Always consult the most current SDS for the specific product you

are using before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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